Cas no 1557787-20-8 (4-ethyl(prop-2-yn-1-yl)aminobenzoic acid)

• Product Name: 4-ethyl(prop-2-yn-1-yl)aminobenzoic acid
• CAS No: 1557787-20-8
• Molecular Formula: C₁₂H₁₃NO₂
• Molecular Weight: 203.237123250961
• CID: 6398706
• PubChem ID: 81798134

4-ethyl(prop-2-yn-1-yl)aminobenzoic acid Properties

Names and Identifiers

• 4-ethyl(prop-2-yn-1-yl)aminobenzoic acid
• EN300-1449292
• 4-[ethyl(prop-2-yn-1-yl)amino]benzoic acid
• AKOS020779154
• 1557787-20-8

• InChIKey： ZUNFDOMYPQCAIZ-UHFFFAOYSA-N
• Inchi： 1S/C12H13NO2/c1-3-9-13(4-2)11-7-5-10(6-8-11)12(14)15/h1,5-8H,4,9H2,2H3,(H,14,15)
• SMILES： OC(C1C=CC(=CC=1)N(CC#C)CC)=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 203.094628657g/mol
• Heavy Atom Count: 15
• Complexity: 258
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives